Cas no 2229976-13-8 (3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid)

• Product Name: 3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid
• CAS No: 2229976-13-8
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 5462943
• Update Time: 2025-05-24

3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• Z5297177975
• 3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid

• Inchi： 1S/C16H14N2O6/c19-12-5-4-11(14(22)17-12)18-15(23)9-3-1-8(2-6-13(20)21)7-10(9)16(18)24/h1,3,7,11H,2,4-6H2,(H,20,21)(H,17,19,22)
• InChI Key： NVGUXBFCXOYZOR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CCC(=O)O)C=CC=2C(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 330.08518617 g/mol
• Monoisotopic Mass: 330.08518617 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 121
• Molecular Weight: 330.29

Additional information on 3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid

Compound CAS No. 2229976-13-8: 3-[2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic Acid

Compound CAS No. 2229976-13-8, also known as 3-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems.

The molecular structure of this compound is characterized by a propanoic acid moiety attached to a isoindole ring system, which is further substituted with a dioxopiperidine group. This combination of functional groups contributes to its versatile chemical properties and reactivity. The isoindole ring system is known for its aromatic stability and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Palladium-catalyzed cross-coupling and molecular engineering techniques. These methods have significantly improved the yield and purity of the compound, facilitating its use in large-scale studies and applications.

In terms of biological activity, this compound has shown remarkable potential as a modulator of protein-protein interactions. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, making it a promising candidate for the treatment of conditions such as cancer and neurodegenerative diseases. Additionally, its role as a biomolecule stabilizer has been explored in the context of drug delivery systems.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are actively investigating its potential as a building block for creating novel materials with tailored electronic properties.

In conclusion, Compound CAS No. 2229976-13-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility position it as a key player in future scientific advancements. Continued research into its properties and applications will undoubtedly unlock new possibilities for its utilization in both therapeutic and material-based innovations.